Cas no 164920-57-4 (4',5,7,8-Tetrahydroxyflavanone; (S)-form, 8-O-β-D-Glucopyranoside)

• Product Name: 4',5,7,8-Tetrahydroxyflavanone; (S)-form, 8-O-β-D-Glucopyranoside
• CAS No: 164920-57-4
• MF: C₂₁H₂₂O₁₁
• MW: 450.392787456512
• CID: 6733521
• Update Time: 2024-03-03

4',5,7,8-Tetrahydroxyflavanone; (S)-form, 8-O-β-D-Glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 5,7,8,4'-Tetrahydroxyflavanone 8-glucoside
• 4',5,7,8-Tetrahydroxyflavanone; (S)-form, 8-O-β-D-Glucopyranoside

• Inchi： 1S/C21H22O11/c22-7-14-16(27)17(28)18(29)21(31-14)32-19-12(26)5-10(24)15-11(25)6-13(30-20(15)19)8-1-3-9(23)4-2-8/h1-5,13-14,16-18,21-24,26-29H,6-7H2
• InChI Key： KUBUHOMBTJDYAN-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OC2C3=C(C(CC(C4C=CC(O)=CC=4)O3)=O)C(O)=CC=2O)O1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• XLogP3: -0.865

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-8-O-glycosides